Cas no 889940-47-0 (2-(6-methylquinazolin-4-yl)aminoethan-1-ol)

• Product name: 2-(6-methylquinazolin-4-yl)aminoethan-1-ol
• CAS No: 889940-47-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD08443614
• CID: 1085866
• PubChem ID: 9078927

2-(6-methylquinazolin-4-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((6-Methylquinazolin-4-yl)amino)ethanol
• 2-[(6-methyl-4-quinazolinyl)amino]ethanol(SALTDATA: FREE)
• 2-[(6-methylquinazolin-4-yl)amino]ethanol
• CHEMBRDG-BB 6139925
• SBB015433
• DTXSID80429295
• AKOS000273219
• CS-0330538
• 2-[(6-METHYL-4-QUINAZOLINYL)AMINO]ETHANOL
• Z728937738
• 889940-47-0
• BS-36885
• MFCD08443614
• 2-((6-Methylquinazolin-4-yl)amino)ethan-1-ol
• SCHEMBL19723126
• 2-(6-methylquinazolin-4-yl)aminoethan-1-ol

• MDL： MFCD08443614
• Inchi： InChI=1S/C11H13N3O/c1-8-2-3-10-9(6-8)11(12-4-5-15)14-7-13-10/h2-3,6-7,15H,4-5H2,1H3,(H,12,13,14)
• InChI Key： SZAKITLNKSSQAO-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=CNC2=NCCO

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.272
• Boiling Point: 419.696°C at 760 mmHg
• Flash Point: 207.625°C
• Refractive Index: 1.687
• PSA: 58.04000
• LogP: 1.41540

2-(6-methylquinazolin-4-yl)aminoethan-1-ol Security Information

2-(6-methylquinazolin-4-yl)aminoethan-1-ol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(6-methylquinazolin-4-yl)aminoethan-1-ol

Introduction to 2-(6-Methylquinazolin-4-yl)aminoethan-1-ol (CAS No. 889940-47-0)

2-(6-Methylquinazolin-4-yl)aminoethan-1-ol, also known by its CAS number 889940-47-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structure of 2-(6-methylquinazolin-4-yl)aminoethan-1-ol makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-(6-methylquinazolin-4-yl)aminoethan-1-ol consists of a quinazoline ring system substituted with a methyl group at the 6-position and an aminoethanol moiety at the 4-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable target for drug discovery and development.

Recent studies have highlighted the potential of 2-(6-methylquinazolin-4-yl)aminoethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival.

In addition to its antitumor properties, 2-(6-methylquinazolin-4-yl)aminoethan-1-ol has shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis, which are common hallmarks of conditions such as Alzheimer's and Parkinson's diseases. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation.

The pharmacokinetic profile of 2-(6-methylquinazolin-4-yl)aminoethan-1-ol has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in human clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6-methylquinazolin-4-yl)aminoethan-1-ol in various disease settings. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 2-(6-methylquinazolin-4-yl)aminoethan-1-ol (CAS No. 889940-47-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting cancer, neurodegenerative diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.